Cas no 1394374-13-0 (3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole)

• Product Name: 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole
• CAS No: 1394374-13-0
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• CID: 2122551
• Update Time: 2025-05-20

3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole
• HDHGYXYBVVTOCR-UHFFFAOYSA-N
• 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole

• Inchi： 1S/C11H9BrN2O/c12-9-5-3-7(4-6-9)10-13-11(15-14-10)8-1-2-8/h3-6,8H,1-2H2
• InChI Key： HDHGYXYBVVTOCR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NOC(C2CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 3.2
• Topological Polar Surface Area: 38.9

Additional information on 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole

3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole: A Comprehensive Overview

3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole, also known by its CAS number 1394374-13-0, is a heterocyclic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings containing two nitrogen atoms and one oxygen atom. The presence of a bromophenyl group at the 4-position and a cyclopropyl group at the 5-position introduces unique electronic and steric properties, making it a versatile molecule for both academic research and industrial applications.

The synthesis of 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole typically involves a multi-step process that combines nucleophilic substitution and cyclization reactions. Recent advancements in catalytic methods have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored various catalysts, including transition metal catalysts and organocatalysts, to optimize the reaction conditions. These studies have not only improved the synthetic routes but also provided insights into the mechanistic details of oxadiazole formation.

One of the most promising applications of 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole lies in its use as a building block for more complex molecules. Its ability to undergo further functionalization through nucleophilic aromatic substitution or coupling reactions has made it a valuable intermediate in drug discovery and materials synthesis. For instance, recent studies have demonstrated its utility in constructing bioactive compounds with potential anti-inflammatory and anticancer properties.

In addition to its role in organic synthesis, this compound has shown remarkable properties in materials science. The incorporation of 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole into polymer frameworks has led to the development of advanced materials with enhanced thermal stability and mechanical strength. These materials are being explored for use in high-performance electronics and aerospace applications.

The electronic properties of 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole have also been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed its electronic structure and reactivity patterns, providing valuable information for designing new chemical reactions. Furthermore, experimental studies using electrochemical methods have confirmed its redox behavior, which is critical for applications in energy storage devices such as supercapacitors.

Recent research has also focused on the biological activity of 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole. In vitro assays have shown that this compound exhibits moderate cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. However, further studies are required to elucidate its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

In conclusion, 3-(4-Bromophenyl)-5-cyclopropyl-1,2,4-oxadiazole, with its unique chemical structure and versatile properties, continues to be a subject of intense research interest. Its applications span across organic synthesis, materials science, and drug discovery. As new research findings emerge, this compound is expected to play an even more significant role in advancing both academic knowledge and industrial innovations.